Cas no 1221725-73-0 (1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride)

• Product Name: 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride
• CAS No: 1221725-73-0
• MF: C₆H₈ClN₅
• MW: 185.614218711853
• CID: 5040474
• Update Time: 2026-02-28

1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride
• [1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine;hydrochloride
• 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride

• Inchi： 1S/C6H7N5.ClH/c7-4-5-9-10-6-8-2-1-3-11(5)6;/h1-3H,4,7H2;1H
• InChI Key： RHUZVRZALUBIQD-UHFFFAOYSA-N
• SMILES： Cl.N12C=CC=NC1=NN=C2CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 69.1

Additional information on 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride

1-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}methanamine Hydrochloride (CAS 1221725-73-0): A Comprehensive Overview

1-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride (CAS 1221725-73-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This triazolopyrimidine derivative exhibits unique structural features that make it valuable for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's molecular formula is C7H8ClN5, with a molecular weight of 205.63 g/mol.

The growing interest in 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine HCl stems from its potential applications in targeting various disease pathways. Researchers are particularly intrigued by its ability to serve as a building block for more complex molecules with enhanced biological activity. The triazole and pyrimidine moieties in its structure are known pharmacophores that frequently appear in FDA-approved drugs, making this compound a valuable intermediate in pharmaceutical synthesis.

Recent studies have explored the structure-activity relationship (SAR) of triazolopyrimidine derivatives, with CAS 1221725-73-0 serving as a key reference compound. The presence of both nitrogen-rich heterocycles contributes to the molecule's ability to form multiple hydrogen bonds with biological targets, a property that's crucial for drug-receptor interactions. This characteristic has led to investigations into its potential as a scaffold for developing novel antiviral and anticancer agents.

The synthesis of 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride typically involves multi-step organic reactions starting from commercially available pyrimidine precursors. The final product is generally obtained as a white to off-white crystalline powder with good solubility in polar solvents like water, DMSO, and methanol. These physicochemical properties make it convenient for various biological assays and formulation studies.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for small molecule kinase inhibitors and targeted therapies. The triazolopyrimidine core has shown promise in modulating various enzymatic pathways, particularly those involved in cell signaling and proliferation. Researchers are actively investigating modifications to the methanamine hydrochloride side chain to optimize pharmacokinetic properties and target specificity.

Quality control of CAS 1221725-73-0 typically involves analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy to ensure purity and structural integrity. The hydrochloride salt form enhances the compound's stability and shelf life, important considerations for research and potential commercial applications. Storage recommendations generally include protection from light and moisture at controlled room temperature.

The market for triazolopyrimidine derivatives has expanded significantly in recent years, driven by increased R&D investment in precision medicine. 1-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}methanamine HCl serves as a versatile intermediate that can be functionalized at multiple positions, allowing medicinal chemists to explore diverse structure-activity relationships. This flexibility makes it particularly valuable in combinatorial chemistry and high-throughput screening approaches.

From a safety perspective, standard laboratory precautions should be observed when handling CAS 1221725-73-0, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, like all chemical substances, it should be treated with appropriate care and respect. Material Safety Data Sheets (MSDS) provide detailed handling and disposal guidelines for this compound.

The future outlook for 1-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride appears promising, with ongoing research exploring its potential in various therapeutic areas. Its structural features make it particularly interesting for fragment-based drug discovery, where small molecular fragments are used to build more potent compounds. The pharmaceutical industry continues to show strong interest in such nitrogen-containing heterocycles due to their favorable drug-like properties.

For researchers seeking alternatives or related compounds, the triazolopyrimidine family offers numerous structurally similar molecules with varying biological activities. The methanamine hydrochloride functional group in this particular derivative provides opportunities for further chemical modifications, making it a valuable starting point for medicinal chemistry programs. Comparative studies with other heterocyclic amines can provide valuable insights into structure-activity relationships.

In conclusion, 1-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}methanamine hydrochloride (CAS 1221725-73-0) represents an important building block in modern drug discovery. Its unique combination of triazole and pyrimidine rings, coupled with the reactive methanamine group, offers multiple avenues for chemical modification and biological evaluation. As research into targeted therapies continues to advance, compounds like this will likely play an increasingly important role in the development of novel pharmaceutical agents.